(2-Chloropyridin-4-yl)-[4-(2-fluoroanilino)piperidin-1-yl]methanone

• IUPAC Name: (2-chloropyridin-4-yl)-[4-(2-fluoroanilino)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H17ClFN3O/c18-16-11-12(5-8-20-16)17(23)22-9-6-13(7-10-22)21-15-4-2-1-3-14(15)19/h1-5,8,11,13,21H,6-7,9-10H2
• InChI Key: ZQIQWVHJECKPOT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=CC=CC=C2F)C(=O)C3=CC(=NC=C3)Cl
• Molecular Formula: C17H17ClFN3O
• Molecular Weight: 333.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be represented by its Empirical Formula and Molecular Weight. For a similar compound “(2-Chloropyridin-4-yl)methanamine”, the Empirical Formula is C6H7ClN2 and the Molecular Weight is 142.59.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be described by its form, melting point, and other characteristics. For a similar compound “(2-Chloropyridin-4-yl)methanamine”, it is a solid.

Scientific Research Applications

Analgesic and Antidepressant Properties

• Pain Management : A study by Colpaert et al. (2004) on a similar compound, (3-chloro-4-fluoro-phenyl)-[4-fluoro-4-[[(5-methyl-pyridin-2-ylmethyl)-amino]-methyl]piperidin-1-yl]-methanone (F 13640), showed it to produce long-term analgesia in rodent models of chronic nociceptive and neuropathic pain, including allodynia following spinal cord injury, suggesting potential applications in pain management (Colpaert et al., 2004).

• Antidepressant Potential : Vacher et al. (1999) explored a novel class of 5-HT1A receptor agonists, including derivatives of 2-pyridinemethylamine, which showed enhanced oral activity and significant antidepressant potential in animal models. This indicates the compound's relevance in developing new antidepressants (Vacher et al., 1999).

Chemical Synthesis and Structural Analysis

• Synthesis : Research on the synthesis of related compounds, such as (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, has shown the feasibility of obtaining such chemicals through relatively simple processes, hinting at the scalability of production for research or therapeutic use (Zheng Rui, 2010).

• Structural and Theoretical Analysis : Karthik et al. (2021) conducted thermal, optical, etching, and structural studies, including theoretical calculations on a compound with a similar structure, showcasing the detailed analysis potential for understanding the physical and chemical properties of these compounds (Karthik et al., 2021).

Antimicrobial Activity

• Antitubercular Activities : A study on a series of compounds including cyclopropyl methanols indicated potential antitubercular activities, which could suggest applications for "(2-Chloropyridin-4-yl)-[4-(2-fluoroanilino)piperidin-1-yl]methanone" in combating bacterial infections, particularly tuberculosis (Bisht et al., 2010).